Cas no 87338-09-8 (1,6-Diazacyclohexadecane, 1,6-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,6-Diazacyclohexadecane, 1,6-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 87338-09-8
• MF: C₂₈H₄₂N₂O₄S₂
• MW: 534.774085521698
• CID: 657326
• PubChem ID: 13128602
• Update Time: 2025-04-19

1,6-Diazacyclohexadecane, 1,6-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazacyclohexadecane, 1,6-bis[(4-methylphenyl)sulfonyl]-
• 1,6-bis-(4-methylphenyl)sulfonyl-1,6-diazacyclohexadecane
• 87338-09-8
• 1,6-Bis(4-methylbenzene-1-sulfonyl)-1,6-diazacyclohexadecane
• DTXSID70520341

• Inchi： 1S/C28H42N2O4S2/c1-25-13-17-27(18-14-25)35(31,32)29-21-9-7-5-3-4-6-8-10-22-30(24-12-11-23-29)36(33,34)28-19-15-26(2)16-20-28/h13-20H,3-12,21-24H2,1-2H3
• InChI Key： GZKRXKZEHCADEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCCCCCCCN(CCCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 534.25860017g/mol
• Monoisotopic Mass: 534.25860017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 91.5Ų